Cas no 477713-49-8 (3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole)

• Product Name: 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole
• CAS No: 477713-49-8
• MF: C₂₃H₁₉FN₂O₄S
• MW: 438.471368074417
• CID: 5224564
• Update Time: 2026-03-07

3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(2-[(4-FLUOROBENZYL)OXY]PHENYL)-1-[(4-METHOXYPHENYL)SULFONYL]-1H-PYRAZOLE
• 4-FLUOROBENZYL 2-(1-[(4-METHOXYPHENYL)SULFONYL]-1H-PYRAZOL-3-YL)PHENYL ETHER
• 3-{2-[(4-fluorophenyl)methoxy]phenyl}-1-(4-methoxybenzenesulfonyl)-1H-pyrazole
• 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole
• 3-[2-[(4-fluorophenyl)methoxy]phenyl]-1-(4-methoxyphenyl)sulfonylpyrazole

• Inchi： 1S/C23H19FN2O4S/c1-29-19-10-12-20(13-11-19)31(27,28)26-15-14-22(25-26)21-4-2-3-5-23(21)30-16-17-6-8-18(24)9-7-17/h2-15H,16H2,1H3
• InChI Key： OYVUBJSOQWNRKZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1C=CC(C2=CC=CC=C2OCC2C=CC(=CC=2)F)=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 657
• XLogP3: 4.7
• Topological Polar Surface Area: 78.8

Additional information on 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole

Research Brief on 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole (CAS: 477713-49-8)

The compound 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole (CAS: 477713-49-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical relevance.

Recent studies have highlighted the role of 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole as a potent inhibitor of specific enzymatic pathways implicated in inflammatory and oncogenic processes. The compound's unique chemical structure, featuring a fluorobenzyloxy phenyl group and a methoxyphenylsulfonyl moiety, contributes to its high selectivity and binding affinity for target proteins. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its mechanism of action at the molecular level.

In vitro and in vivo experiments have demonstrated promising results, particularly in the context of cancer therapy. The compound has shown efficacy in suppressing tumor growth in various cancer cell lines, including breast, lung, and colorectal carcinomas. Its ability to modulate key signaling pathways, such as the PI3K/AKT and MAPK cascades, underscores its potential as a multi-targeted therapeutic agent. Additionally, preliminary pharmacokinetic studies indicate favorable bioavailability and metabolic stability, which are critical for further drug development.

Despite these encouraging findings, challenges remain in optimizing the compound's pharmacological profile. Current research efforts are directed toward improving its solubility and reducing potential off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore derivative compounds with enhanced therapeutic indices. The ongoing clinical translation of 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole represents a promising avenue for addressing unmet medical needs in oncology and inflammatory diseases.

In conclusion, 3-{2-[(4-fluorobenzyl)oxy]phenyl}-1-[(4-methoxyphenyl)sulfonyl]-1H-pyrazole (CAS: 477713-49-8) exemplifies the convergence of chemical innovation and biological insight in modern drug discovery. Its multifaceted biological activities and structural versatility position it as a compelling candidate for further investigation. Future research should prioritize translational studies to validate its efficacy and safety in human clinical trials, paving the way for its potential integration into therapeutic regimens.